Cas no 2731008-54-9 (2,6-Dichloro-4-(piperazin-1-yl)phenol dihydrochloride)

• Product Name: 2,6-Dichloro-4-(piperazin-1-yl)phenol dihydrochloride
• CAS No: 2731008-54-9
• MF: C₁₀H₁₄Cl₄N₂O
• MW: 320.04295873642
• CID: 6163052
• PubChem ID: 165591146
• Update Time: 2025-07-21

2,6-Dichloro-4-(piperazin-1-yl)phenol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2731008-54-9
• EN300-37080539
• 2,6-dichloro-4-(piperazin-1-yl)phenol dihydrochloride
• Z5211237808
• 2,6-Dichloro-4-(piperazin-1-yl)phenol dihydrochloride

• Inchi： 1S/C10H12Cl2N2O.2ClH/c11-8-5-7(6-9(12)10(8)15)14-3-1-13-2-4-14;;/h5-6,13,15H,1-4H2;2*1H
• InChI Key： RBXGPLJTXUWEAA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)N1CCNCC1)Cl)O.Cl.Cl

Computed Properties

• Exact Mass: 319.983074g/mol
• Monoisotopic Mass: 317.986024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Additional information on 2,6-Dichloro-4-(piperazin-1-yl)phenol dihydrochloride

Comprehensive Overview of 2,6-Dichloro-4-(piperazin-1-yl)phenol dihydrochloride (CAS No. 2731008-54-9)

2,6-Dichloro-4-(piperazin-1-yl)phenol dihydrochloride (CAS No. 2731008-54-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its piperazine moiety and dichlorophenol structure, is often explored for its potential applications in drug development and molecular biology. Researchers are particularly interested in its unique properties, which make it a candidate for studying enzyme inhibition and receptor binding mechanisms.

The molecular formula of 2,6-Dichloro-4-(piperazin-1-yl)phenol dihydrochloride reflects its dual hydrochloride salt form, enhancing its solubility and stability in aqueous solutions. This feature is critical for in vitro and in vivo studies, where precise dosing and bioavailability are paramount. Recent trends in scientific literature highlight its relevance in high-throughput screening (HTS) assays, particularly in identifying novel therapeutic targets for metabolic and neurological disorders.

One of the most frequently searched questions about this compound revolves around its synthetic pathway and purity standards. Laboratories prioritize high-purity 2,6-Dichloro-4-(piperazin-1-yl)phenol dihydrochloride to ensure reproducible results in experiments. Advanced techniques like HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) are commonly employed to validate its chemical integrity. Additionally, its storage conditions—typically at 2-8°C in a dry environment—are critical to maintaining its efficacy over time.

In the context of drug discovery, this compound’s piperazine ring is a key structural motif found in many FDA-approved drugs, including antipsychotics and antidepressants. This has led to increased interest in its potential structure-activity relationships (SAR) and pharmacokinetic profiles. Researchers are also investigating its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology due to their involvement in numerous physiological processes.

Another area of exploration is the compound’s applicability in cancer research. Preliminary studies suggest that derivatives of 2,6-Dichloro-4-(piperazin-1-yl)phenol may exhibit anti-proliferative effects against certain cancer cell lines. While these findings are still in early stages, they align with the growing demand for targeted therapies in oncology. The compound’s ability to interfere with signal transduction pathways is particularly intriguing to scientists.

From an industrial perspective, the scalable synthesis of 2,6-Dichloro-4-(piperazin-1-yl)phenol dihydrochloride is a topic of discussion among fine chemical manufacturers. Optimizing reaction yields and minimizing byproducts are essential for cost-effective production. Environmental considerations, such as green chemistry principles, are also being integrated into its synthesis to reduce waste and energy consumption.

In summary, 2,6-Dichloro-4-(piperazin-1-yl)phenol dihydrochloride (CAS No. 2731008-54-9) is a versatile compound with broad implications in biomedical research and pharmaceutical development. Its structural features, combined with its potential biological activities, make it a subject of ongoing investigation. As the scientific community continues to uncover its properties, this compound may pave the way for innovative therapeutic interventions and diagnostic tools.